Cas no 77721-46-1 (1-azido-4-chloro-2-methylbenzene)
77721-46-1 structure
Product Name:1-azido-4-chloro-2-methylbenzene
CAS No:77721-46-1
MF:C7H6ClN3
MW:167.595639705658
MDL:MFCD11650596
CID:1788517
PubChem ID:11480664
Update Time:2025-04-21
1-azido-4-chloro-2-methylbenzene Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-azido-4-chloro-2-methyl-
- 1-azido-4-chloro-2-methylbenzene
- EN300-271941
- DTXSID10467185
- SCHEMBL20191922
- 77721-46-1
- AKOS009383533
-
- MDL: MFCD11650596
- Inchi: 1S/C7H6ClN3/c1-5-4-6(8)2-3-7(5)10-11-9/h2-4H,1H3
- InChI Key: SUIVXOWPLXWGPB-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C)C=1)N=[N+]=[N-]
Computed Properties
- Exact Mass: 167.02518
- Monoisotopic Mass: 167.0250249g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 14.4Ų
Experimental Properties
- PSA: 48.76
1-azido-4-chloro-2-methylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-271941-0.05g |
1-azido-4-chloro-2-methylbenzene |
77721-46-1 | 95% | 0.05g |
$88.0 | 2023-09-10 | |
| Enamine | EN300-271941-0.1g |
1-azido-4-chloro-2-methylbenzene |
77721-46-1 | 95% | 0.1g |
$132.0 | 2023-09-10 | |
| Enamine | EN300-271941-0.25g |
1-azido-4-chloro-2-methylbenzene |
77721-46-1 | 95% | 0.25g |
$188.0 | 2023-09-10 | |
| Enamine | EN300-271941-0.5g |
1-azido-4-chloro-2-methylbenzene |
77721-46-1 | 95% | 0.5g |
$353.0 | 2023-09-10 | |
| Enamine | EN300-271941-1.0g |
1-azido-4-chloro-2-methylbenzene |
77721-46-1 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-271941-2.5g |
1-azido-4-chloro-2-methylbenzene |
77721-46-1 | 95% | 2.5g |
$923.0 | 2023-09-10 | |
| Enamine | EN300-271941-5.0g |
1-azido-4-chloro-2-methylbenzene |
77721-46-1 | 95% | 5.0g |
$1364.0 | 2023-03-01 | |
| Enamine | EN300-271941-10.0g |
1-azido-4-chloro-2-methylbenzene |
77721-46-1 | 95% | 10.0g |
$2024.0 | 2023-03-01 | |
| Enamine | EN300-271941-1g |
1-azido-4-chloro-2-methylbenzene |
77721-46-1 | 95% | 1g |
$470.0 | 2023-09-10 | |
| Enamine | EN300-271941-5g |
1-azido-4-chloro-2-methylbenzene |
77721-46-1 | 95% | 5g |
$1364.0 | 2023-09-10 |
1-azido-4-chloro-2-methylbenzene Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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